Cas no 285977-77-7 (Acetic anhydride-13C4,d6)

• Product Name: Acetic anhydride-13C4,d6
• CAS No: 285977-77-7
• MF: C₄H₆O₃
• MW: 112.096230983734
• CID: 2602376
• Update Time: 2025-10-05

Acetic anhydride-13C4,d6 Chemical and Physical Properties

Names and Identifiers

• ACETIC ANHYDRIDE-13C4, D6
• Acetic Anhydride-13C4,d6
• Acetic anhydride-13C4,d6

• Inchi： 1S/C4H6O3/c1-3(5)7-4(2)6/h1-2H3/i1+1D3,2+1D3,3+1,4+1
• InChI Key： WFDIJRYMOXRFFG-YGFKJJKOSA-N
• SMILES： [13C]([2H])([2H])([2H])[13C](=O)O[13C](=O)[13C]([2H])([2H])[2H]

Experimental Properties

• Density: 1.185 g/mL at 25 °C
• Melting Point: -73 °C(lit.)
• Boiling Point: 138-140 °C(lit.)
• Flash Point: 49 °C

Acetic anhydride-13C4,d6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1715 8/PG 2
• WGK Germany：1
• Hazard Category Code： 10-20/22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Acetic anhydride-13C4,d6

Comprehensive Introduction to Acetic anhydride-13C4,d6 (CAS No. 285977-77-7)

Acetic anhydride-13C4,d6 (CAS No. 285977-77-7) is a stable isotope-labeled derivative of acetic anhydride, widely utilized in advanced nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and metabolic pathway tracing studies. This compound features four carbon-13 (13C) atoms and six deuterium (d6) substitutions, offering exceptional signal resolution for researchers investigating biochemical mechanisms or isotope dilution analysis. Its unique molecular structure (C4D6O3) makes it indispensable in proteomics and metabolomics, aligning with the growing demand for precision tools in life sciences and pharmaceutical R&D.

The application of Acetic anhydride-13C4,d6 extends to quantitative metabolic flux analysis, where its isotopic purity (>98%) ensures minimal interference in tracing acetyl-CoA pathways—a hot topic in cancer metabolism and neurodegenerative disease research. Recent publications highlight its role in elucidating post-translational modifications (e.g., acetylation) linked to epigenetic regulation, a field gaining traction due to advancements in CRISPR-based gene editing. Unlike conventional acetic anhydride, this labeled variant eliminates background noise in high-resolution LC-MS, addressing a critical pain point in multi-omics integration workflows.

From a synthetic chemistry perspective, CAS No. 285977-77-7 serves as a versatile 13C-enriched reagent for producing isotopically labeled pharmaceutical intermediates. Its use in API (Active Pharmaceutical Ingredient) development aligns with the pharmaceutical industry's shift toward personalized medicine and theranostics. Notably, the deuterium kinetic isotope effect (DKIE) of the d6 moiety can modulate reaction rates, a property exploited in mechanistic organic chemistry studies—an area frequently searched in academic databases like SciFinder and Reaxys.

Storage and handling of Acetic anhydride-13C4,d6 require anhydrous conditions to prevent hydrolysis, a consideration emphasized in Good Laboratory Practice (GLP) guidelines. Its stability under inert atmospheres (e.g., argon) makes it compatible with automated synthesis platforms, a trending topic in Industry 4.0 for chemical manufacturing. The compound's Material Safety Data Sheet (MSDS) provides detailed protocols for waste disposal compliant with REACH and OECD standards—keywords frequently associated with ESG (Environmental, Social, and Governance) compliance searches.

Emerging applications include its use in in vivo isotopic labeling of plant metabolites, responding to the surge in sustainable agriculture research. A 2023 study in Nature Chemical Biology demonstrated its utility in tracking photosynthetic carbon flow, addressing climate-change-related queries about carbon sequestration. Furthermore, its role in PET (Positron Emission Tomography) tracer development connects to the booming molecular imaging market, projected to exceed $10 billion by 2027 according to Grand View Research.

For procurement, researchers prioritize suppliers with ISO 9001-certified production facilities, as batch-to-batch consistency is critical for longitudinal studies. The compound's pricing reflects the specialized cryogenic distillation required for 13C enrichment—a process often searched alongside cost optimization strategies. Leading vendors provide COA (Certificate of Analysis) with detailed isotopic enrichment profiles, a documentation requirement increasing in FDA submissions for labeled compounds.

In summary, Acetic anhydride-13C4,d6 (CAS No. 285977-77-7) bridges cutting-edge research needs across biochemistry, drug discovery, and environmental science. Its dual 13C/d6 labeling satisfies the demand for multiplexed detection in high-throughput screening, while its chemical properties align with green chemistry principles—another high-search-volume topic. As analytical technologies evolve toward single-cell metabolomics, this compound's relevance in decoding cellular heterogeneity will only expand.